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Compound of Interest

Compound Name: 2-Propoxyacetonitrile
CAS No.: 66502-25-8
Cat. No.: B2649840
Get Quote
. J

Executive Summary

2-Propoxyacetonitrile is an aliphatic nitrile used primarily as a research intermediate. While
often categorized as an irritant (H315, H319, H335), it must be handled with the presumption of
toxicity characteristic of the nitrile class.

The primary hidden hazard is metabolic cyanogenesis. Upon absorption (dermal, inhalation, or
ingestion), aliphatic nitriles are metabolized by hepatic cytochrome P450 enzymes to release
cyanide ions (

), which inhibit cytochrome c oxidase, leading to cytotoxic hypoxia.

Immediate Action Required:

» Stop: Do not handle this chemical with standard latex or thin nitrile exam gloves alone for
extended periods.

 Verify: Ensure an organic vapor respirator or functioning fume hood is available.
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e Prepare: Locate the nearest cyanide antidote kit (if institutional protocols require it for nitrile
handling) and emergency shower.

Part 1: Hazard Mechanism & Critical Risks

To handle this chemical safely, you must understand why it is dangerous. It is not merely a skin
irritant; it is a potential system poison.

The Metabolic Trap

Unlike inorganic cyanides (like NaCN) which cause immediate toxicity, aliphatic nitriles like 2-
Propoxyacetonitrile often exhibit a latency period (30 minutes to several hours).

Absorption: The lipophilic propoxy group facilitates rapid absorption through the skin and
lungs.

Metabolism: The body attempts to oxidize the alpha-carbon.

Release: This unstable intermediate decomposes, releasing hydrogen cyanide (HCN).

Effect: HCN binds to iron in cytochrome c oxidase, halting cellular respiration.
Key Hazards (GHS Classification Basis):

e H302/H312/H332: Harmful if swallowed, in contact with skin, or inhaled.[1]

o H315/H319: Causes skin and serious eye irritation.[2][3][4]

e H227/H226: Combustible/Flammable liquid (Flash point varies by purity/isomer, treat as
Flammable).

Part 2: Personal Protective Equipment (PPE) Matrix

Standard laboratory nitrile gloves provide insufficient protection for prolonged contact with small
organic nitriles due to rapid permeation.

PPE Selection Guide
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Category

Standard Requirement

Technical Specification /
Rationale

Hand Protection (Splash)

Double-gloved Nitrile

Outer: 5-8 mil Nitrile
(Disposable). Inner: 4 mil
Nitrile. Rationale: Provides
dexterity but only ~2-5 mins of
splash protection. Immediately

remove if contaminated.[1][2]

[3114]E5106]17]i8]

Hand Protection (Immersion)

Laminate / Butyl

Silver Shield® / 4H®
(Laminate) or Butyl Rubber
(>0.5mm). Rationale: Aliphatic
nitriles permeate standard
rubber rapidly. Laminates offer

>4hr breakthrough time.

Respiratory

Fume Hood / OV Respirator

Primary: Certified Chemical
Fume Hood (Face velocity 80-
100 fpm). Secondary: NIOSH-
approved Full-face respirator
with Organic Vapor (OV)
cartridges if hood is

unavailable.

Poly-coated or Tyvek® lab coat

Body Impervious Lab Coat preferred over cotton. Closed-
toe chemical-resistant shoes.
Tightly fitting safety goggles

Eye Chemical Goggles (ANSI Z87.1). Face shield

required if pouring >500mL.

Part 3: Operational Workflow
Phase 1: Pre-Operational Setup

» Ventilation Check: Verify fume hood flow. Work at least 6 inches inside the sash.
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e Quench Preparation: Prepare a beaker of 10% Sodium Hypochlorite (Bleach) or strong base
in the hood. This is used to decontaminate drips/glassware (hydrolysis of the nitrile group).

e Signage: Post "Toxic / Flammable - Nitrile Hazard" on the hood sash.

Phase 2: Active Handling

o Transfer: Use positive displacement pipettes or glass syringes to minimize vapor generation.
Avoid pouring.

e Heating: NEVER heat in an open vessel. Use a reflux condenser with a nitrogen blanket.

o Spill Control: Keep a "dry" spill kit (vermiculite or absorbent pads) inside the hood.

Phase 3: Decontamination & Shutdown

o Glassware: Rinse glassware with the bleach solution before removing from the hood.

o Waste: Collect all solvent waste in a container explicitly labeled "Organic Waste - Toxic
Nitriles". Do NOT mix with acid waste (risk of HCN gas evolution).

o Hygiene: Wash hands with soap and water immediately after doffing gloves.

Part 4: Emergency Response Protocols

Critical Note: Symptoms of exposure (headache, dizziness, weakness, confusion) may be
delayed.

Exposure Response Workflow

e Skin Contact:
o IMMEDIATELY remove contaminated clothing/gloves.[2][6]
o Wash with soap and copious water for 15 minutes.
o Do not scrub hard (increases absorption).

¢ Inhalation:
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o Move to fresh air immediately.[2]

o Administer 100% Oxygen if trained/available.
 Ingestion:

o Do NOT induce vomiting.

o Transport to ER immediately. Mention "Aliphatic Nitrile / Potential Cyanide" to medical
staff.

Part 5: Disposal & Logistics

Waste Categorization

o RCRA Code: Likely D001 (Ignitable) and potentially P-listed characteristics depending on
specific state interpretations of "Nitriles, toxic, n.o.s."

e Shipping (DOT/IATA):

[¢]

UN Number:UN3276 (Most appropriate generic)

[e]

Proper Shipping Name: NITRILES, LIQUID, TOXIC, N.O.S. (2-Propoxyacetonitrile)

o

Hazard Class: 6.1 (Toxic)[4][7]

[¢]

Packing Group: I

Disposal Method

e Incineration: The preferred method. Must be performed at a licensed facility equipped with a
scrubber to handle Nitrogen Oxides (NOx).

o Chemical Hydrolysis: For small in-lab quantities, hydrolysis with NaOH/Hypochlorite can
convert the nitrile to less toxic carboxylates, but this should only be done by experienced
chemists.

Part 6: Visual Safety Aids
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Figure 1: PPE Decision Logic

A decision tree for selecting the correct glove material based on task duration.

Handling 2-Propoxyacetonitrile

Identify Task Type

Incidental Contact
(Pipetting, Transfer <5mL)

(Synthesis, Spill Cleanup, >5mL)

High Exposure Risk

l

Double Nitrile Gloves
(Change every 15 mins)

if punctured

WARNING: Do NOT use Latex
or thin Vinyl

Laminate (Silver Shield)
OR Butyl Rubber

Click to download full resolution via product page

Caption: Protocol for selecting glove material. Note that thin nitrile offers only temporary splash

protection.

Figure 2: Emergency Response Hierarchy

Steps to take immediately following a potential exposure.
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Remove Clothing

Skinjeontact Wash 15min (Soap/Water)
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Inform: 'Nitrile/Cyanide Risk'
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(Delayed Effects)

Exposure Detected Identify Route

Fresh Air
Administer Oxygen

Inhalation
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Caption: Immediate response workflow. Note the requirement to monitor for delayed metabolic
toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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